Cas no 2680727-73-3 (2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid)

• Product Name: 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid
• CAS No: 2680727-73-3
• MF: C₈H₉F₄NO₃
• MW: 243.155576467514
• CID: 5647162
• PubChem ID: 165909798
• Update Time: 2025-05-19

2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680727-73-3
• 2-fluoro-3-[1-(trifluoroacetyl)azetidin-3-yl]propanoic acid
• EN300-28277488
• 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid

• Inchi： 1S/C8H9F4NO3/c9-5(6(14)15)1-4-2-13(3-4)7(16)8(10,11)12/h4-5H,1-3H2,(H,14,15)
• InChI Key： BFOTWKKJGZOFLL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CC1CN(C(C(F)(F)F)=O)C1

Computed Properties

• Exact Mass: 243.05185580g/mol
• Monoisotopic Mass: 243.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid

Exploring the Potential of 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid (CAS No. 2680727-73-3) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid (CAS No. 2680727-73-3) has emerged as a compound of significant interest. This fluorinated derivative, characterized by its unique azetidine ring and trifluoroacetyl moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a fluoro substituent with a propanoic acid backbone, offering a promising scaffold for designing novel bioactive molecules.

The compound's CAS number 2680727-73-3 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its molecular architecture, featuring both fluorine atoms and an azetidin-3-yl group, contributes to enhanced metabolic stability and bioavailability—key factors in modern drug design. These attributes align with current industry trends favoring fluorinated compounds, which are increasingly prominent in treatments for metabolic disorders and inflammatory conditions.

Recent advancements in AI-driven drug discovery have further amplified interest in 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid. Computational models suggest its potential as a building block for protease inhibitors or enzyme modulators, addressing frequent queries about "next-generation small molecule therapeutics." The compound's trifluoroacetyl group, in particular, is being investigated for its role in improving target binding affinity, a hot topic in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of fluorine atoms at strategic positions enhances the compound's polarity and lipophilicity balance—a frequently searched concept in "drug solubility optimization." Laboratories specializing in fluorinated heterocycles are exploring scalable production methods for CAS 2680727-73-3, responding to growing demand from pharmaceutical developers seeking novel carboxylic acid derivatives with improved pharmacokinetic profiles.

Environmental considerations also play a role in current research on this compound. With increasing focus on "green chemistry in pharma," scientists are evaluating sustainable approaches to synthesize 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid while minimizing waste generation. This aligns with industry-wide searches for "eco-friendly fluorination techniques" and "biodegradable pharmaceutical intermediates."

Analytical characterization of CAS 2680727-73-3 remains an active area of investigation, particularly regarding its stereochemical properties and crystalline forms. Advanced techniques like X-ray crystallography and NMR spectroscopy are being employed to fully elucidate its three-dimensional structure—a subject of numerous "molecular conformation analysis" queries in scientific literature.

As the pharmaceutical industry continues to explore targeted therapies, the versatility of 2-fluoro-3-1-(trifluoroacetyl)azetidin-3-ylpropanoic acid positions it as a valuable candidate for further development. Its combination of fluorine chemistry and rigid heterocyclic systems addresses multiple contemporary challenges in medicinal chemistry, making it a compound worth watching in coming years.